Cas no 1258620-63-1 (4-(4-Aminopyridin-3-yl)benzonitrile)

4-(4-Aminopyridin-3-yl)benzonitrile structure

1258620-63-1 structure

Product Name:4-(4-Aminopyridin-3-yl)benzonitrile

CAS No:1258620-63-1

MF:C₁₂H₉N₃

MW:195.219961881638

MDL:MFCD18084684

CID:1033930

PubChem ID:71303097

Update Time:2025-09-21

4-(4-Aminopyridin-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(4-Aminopyridin-3-yl)benzonitrile
- HS-3324
- DB-294712
- A889914
- J-513452
- N10657
- DTXSID90744825
- Benzonitrile, 4-(4-amino-3-pyridinyl)-
- 1258620-63-1
- SB54861
- MDL： MFCD18084684
- Inchi： 1S/C12H9N3/c13-7-9-1-3-10(4-2-9)11-8-15-6-5-12(11)14/h1-6,8H,(H2,14,15)
- InChI Key： LMXKFBBQTCXHDY-UHFFFAOYSA-N
- SMILES： NC1C=CN=CC=1C1C=CC(C#N)=CC=1

Computed Properties

Exact Mass: 195.079647300g/mol
Monoisotopic Mass: 195.079647300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 62.7Å²

4-(4-Aminopyridin-3-yl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM159753-1g	4-(4-Aminopyridin-3-yl)benzonitrile	1258620-63-1	95%	1g	$542	2023-02-18
Chemenu	CM159753-1g	4-(4-Aminopyridin-3-yl)benzonitrile	1258620-63-1	95%	1g	$542	2021-08-05
TRC	A629693-10mg	4-(4-Aminopyridin-3-yl)benzonitrile	1258620-63-1		10mg	$ 50.00	2022-06-07
TRC	A629693-50mg	4-(4-Aminopyridin-3-yl)benzonitrile	1258620-63-1		50mg	$ 160.00	2022-06-07
TRC	A629693-100mg	4-(4-Aminopyridin-3-yl)benzonitrile	1258620-63-1		100mg	$ 250.00	2022-06-07
Alichem	A029193172-1g	4-(4-Aminopyridin-3-yl)benzonitrile	1258620-63-1	95%	1g	$510.00	2023-09-03
eNovation Chemicals LLC	Y0996284-1g	4-(4-aminopyridin-3-yl)benzonitrile	1258620-63-1	95%	1g	$500	2024-08-02
eNovation Chemicals LLC	Y0996284-1g	4-(4-aminopyridin-3-yl)benzonitrile	1258620-63-1	95%	1g	$500	2025-03-01
Ambeed	A298388-1g	4-(4-Aminopyridin-3-yl)benzonitrile	1258620-63-1	95+%	1g	$510.0	2024-04-25
A2B Chem LLC	AA32024-100mg	4-(4-Aminopyridin-3-yl)benzonitrile	1258620-63-1	> 95%	100mg	$590.00	2024-04-20

4-(4-Aminopyridin-3-yl)benzonitrile Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

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